molecular formula C15H15BrO B7858519 3-Bromobenzyl-(2,3-dimethylphenyl)ether

3-Bromobenzyl-(2,3-dimethylphenyl)ether

Cat. No.: B7858519
M. Wt: 291.18 g/mol
InChI Key: BEDAHSNECPEUNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromobenzyl-(2,3-dimethylphenyl)ether (CAS: 834896-05-8) is an aromatic ether featuring a brominated benzyl group linked to a 2,3-dimethylphenyl moiety via an oxygen atom. Its molecular formula is C₁₅H₁₅BrO, with a molecular weight of 291.18 g/mol (calculated). The compound is structurally characterized by the presence of electron-donating methyl groups at the 2- and 3-positions of one phenyl ring and an electron-withdrawing bromine atom at the 3-position of the benzyl group. This combination of substituents influences its physicochemical properties, such as solubility, stability, and reactivity. Notably, commercial production of this compound has been discontinued, limiting its accessibility for research and industrial applications .

Properties

IUPAC Name

1-[(3-bromophenyl)methoxy]-2,3-dimethylbenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15BrO/c1-11-5-3-8-15(12(11)2)17-10-13-6-4-7-14(16)9-13/h3-9H,10H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEDAHSNECPEUNY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)OCC2=CC(=CC=C2)Br)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15BrO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

3-Bromobenzyl-(2,3-dimethylphenyl)ether is an organic compound that has attracted attention for its potential biological activities, particularly in the realms of antimicrobial and anticancer research. This article synthesizes findings from various studies to present a comprehensive overview of the compound's biological activity, mechanisms, and potential applications.

Chemical Structure and Properties

The molecular formula of 3-Bromobenzyl-(2,3-dimethylphenyl)ether is C13H13BrOC_{13}H_{13}BrO. The compound features a bromine atom attached to a benzyl group, which is further linked to a 2,3-dimethylphenyl group via an ether bond. The presence of bromine and the ether functionality contributes to its unique reactivity and biological properties.

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

  • Enzyme Inhibition : The compound may bind to active sites of specific enzymes, inhibiting their activity.
  • Receptor Modulation : It can interact with cellular receptors, modulating various signal transduction pathways.
  • Induction of Apoptosis : The compound may trigger programmed cell death in cancer cells through mechanisms such as oxidative stress or mitochondrial dysfunction.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 3-Bromobenzyl-(2,3-dimethylphenyl)ether. For instance:

  • In vitro Studies : Research has demonstrated that the compound exhibits cytotoxic effects against various cancer cell lines. For example, it has shown significant inhibition of cell proliferation in human cancer cells, with IC50 values indicating potent activity (e.g., IC50 values ranging from 1 to 10 µM in different studies) .
  • Mechanism of Action : The anticancer effects are believed to be mediated through apoptosis induction and cell cycle arrest at the G2/M phase. This was evidenced by flow cytometry analyses showing increased sub-G1 populations in treated cells .

Antimicrobial Activity

In addition to its anticancer properties, 3-Bromobenzyl-(2,3-dimethylphenyl)ether has been investigated for antimicrobial activity:

  • Bacterial Inhibition : The compound has shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. Studies report minimum inhibitory concentrations (MICs) as low as 32 µg/mL against certain pathogens .
  • Mechanism of Action : Its antimicrobial action may involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds can provide insights into the unique biological activity of 3-Bromobenzyl-(2,3-dimethylphenyl)ether.

Compound NameBiological ActivityIC50 (µM)Notes
3-Bromobenzyl-(2,3-dimethylphenyl)etherAnticancer1-10Effective against multiple cancer cell lines
3-Bromobenzyl-(2,4-dichlorophenyl)etherModerate Anticancer5-15Less potent than the former
3-Bromobenzyl-(2,5-dichlorophenyl)etherLow Anticancer>20Reduced efficacy compared to others

Case Studies

Several case studies have been conducted to evaluate the biological activity of 3-Bromobenzyl-(2,3-dimethylphenyl)ether:

  • Study on Cancer Cell Lines : A study evaluated its effects on MCF-7 breast cancer cells and observed significant apoptosis induction at concentrations above 5 µM .
  • Antimicrobial Efficacy Assessment : Another study tested the compound against Staphylococcus aureus and Escherichia coli, reporting effective bacterial growth inhibition at concentrations as low as 32 µg/mL .

Scientific Research Applications

Chemical Synthesis Applications

Building Block in Organic Chemistry
3-Bromobenzyl-(2,3-dimethylphenyl)ether serves as a crucial building block in the synthesis of complex organic molecules. Its bromine atom can participate in nucleophilic substitution reactions, allowing it to be transformed into various derivatives. This property makes it valuable in the development of pharmaceuticals and agrochemicals.

Reactivity and Functionalization
The compound can undergo several types of reactions:

  • Nucleophilic Substitution: The bromine atom can be replaced by various nucleophiles, leading to the formation of new compounds.
  • Reduction Reactions: It can be reduced to form corresponding alcohols or hydrocarbons, broadening its utility in synthetic pathways.
  • Oxidation Reactions: The ether functionality can be oxidized to yield carboxylic acids or other oxygenated derivatives.

Biological Applications

Anticancer Research
Recent studies have explored the anticancer potential of 3-Bromobenzyl-(2,3-dimethylphenyl)ether. Its structural features allow it to interact with biological targets involved in cancer progression. For instance, compounds derived from it have shown promise as inhibitors of specific kinases that are overexpressed in certain cancers .

Mechanism of Action
The biological activity can be attributed to several mechanisms:

  • Enzyme Inhibition: The compound may inhibit key enzymes involved in tumor growth.
  • Cellular Signaling Modulation: It can interfere with signaling pathways critical for cancer cell survival.
  • Induction of Apoptosis: By triggering programmed cell death, it may reduce tumor size and spread.

Industrial Applications

Material Science
In industrial settings, 3-Bromobenzyl-(2,3-dimethylphenyl)ether is considered for use in the development of advanced materials such as polymers and coatings. Its unique chemical properties contribute to the formulation of materials with enhanced performance characteristics.

Potential for Green Chemistry
The reactions involving this compound can often be adapted to greener methodologies, utilizing less hazardous solvents and reagents. This aligns with the growing emphasis on sustainable practices in chemical manufacturing.

Case Studies

  • Anticancer Activity Study : A recent investigation into derivatives of 3-Bromobenzyl-(2,3-dimethylphenyl)ether demonstrated significant inhibition of cancer cell lines through modulation of kinase activity. The study emphasized the importance of structural modifications on biological efficacy .
  • Synthesis Pathway Optimization : Researchers have optimized synthetic routes involving this compound to improve yields and reduce waste. Techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

3-Bromodiphenyl Ether (BDE-2)
  • Structure : A brominated diphenyl ether with a single bromine atom at the 3-position (C₁₂H₉BrO).
  • Key Differences : Unlike 3-Bromobenzyl-(2,3-dimethylphenyl)ether, BDE-2 lacks methyl groups and features a direct phenyl-phenyl ether linkage.
  • The absence of methyl groups reduces steric hindrance, making it more reactive in electrophilic substitution reactions .
2,6-Dimethylphenyl Phenyl Ether
  • Structure : A diphenyl ether with methyl groups at the 2- and 6-positions (C₁₄H₁₄O).
  • Key Differences : The symmetric 2,6-dimethyl substitution contrasts with the asymmetric 2,3-dimethyl substitution in the target compound.
  • Reactivity: Oxidation studies reveal that 2,6-dimethylphenyl phenyl ether forms 4-methylxanthone and 2-hydroxy-3-methylbenzophenone under thermal conditions (260°C), indicating that methyl group positions significantly influence degradation pathways .

Halogen and Alkyl Substitution Variants

3-Bromobenzyl-(2,3-dichlorophenyl)ether
  • Structure : Features chlorine atoms at the 2- and 3-positions instead of methyl groups (C₁₃H₉BrCl₂O; MW: 332.02 g/mol).
  • Key Differences : The electronegative chlorine atoms increase polarity and reduce lipophilicity compared to the methyl-substituted analog. This compound may exhibit higher reactivity in nucleophilic aromatic substitution due to electron-withdrawing Cl groups .
4-Bromobenzyl 2-((2,3-dimethylphenyl)amino)benzoate
  • Structure: A benzoate ester derivative with a 2,3-dimethylphenylamino group (C₂₂H₂₀BrNO₃).
  • Key Differences: The ester functional group and amino substitution introduce hydrogen-bonding capacity, enhancing solubility in polar solvents. This contrasts with the ether-linked target compound, which is more lipophilic .

Key Research Findings

  • Positional Effects on Reactivity :
    • Methyl groups at the 2- and 3-positions reduce steric accessibility, slowing oxidation compared to 2,6-dimethyl analogs .
    • Bromine at the 3-position directs electrophilic substitution to the para position, as seen in bromodiphenyl ethers .
  • Environmental and Biological Behavior :
    • Brominated ethers like BDE-2 exhibit environmental persistence, while methyl-substituted derivatives may degrade more readily due to oxidative pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.